Spectabilin

Description

Spectabilin is a compound produced by Streptomyces orinoci. Klein et al. applied a refactoring strategy of synthetic biology for awakening a silent biosynthetic pathway by removing all native regulatory control of the spectabilin cluster of Streptomyces orinoci and replacing it with a system of constitutive and inducible heterologous promoters in a plug-and-play scaffold; they achieved the straight-forward production of the end product at detectable levels amenable for analysis and further optimization .

The term "spectabilis" in Latin means visible, notable, admirable, or remarkable . While spectabilin's precise function and properties require further investigation, other compounds are used in related scientific research. For example, 2-Hexadecanoylamino-4-nitrophenylphosphorylcholine is utilized as a substrate in enzymatic assays to measure sphingomyelinase activity. Pyrrolizidine alkaloids (PAs) found in Senecio plants, which have a key structure that causes toxicity, are identified to prevent poisoning . Also, 4-(5-Methyl-2-furyl)benzaldehyde is investigated for spectral properties and potential antimicrobial activities.

• CAS No.: 28900-27-8
• Product Name: Spectabilin
• Molecular Formula: C28H31NO6
• Molecular Weight: 477.5 g/mol
• IUPAC Name: 2-methoxy-3,5-dimethyl-6-[(4E)-4-[(2E,4E,6E)-2,4,6-trimethyl-7-(4-nitrophenyl)hepta-2,4,6-trienylidene]oxolan-2-yl]pyran-4-one
• Standard InChI: InChI=1S/C28H31NO6/c1-17(11-18(2)13-22-7-9-24(10-8-22)29(31)32)12-19(3)14-23-15-25(34-16-23)27-20(4)26(30)21(5)28(33-6)35-27/h7-14,25H,15-16H2,1-6H3/b17-11+,18-13+,19-12+,23-14+
• Standard InChIKey: IZICQJAGBLBAMJ-MFGUEIBOSA-N
• SMILES: CC1=C(OC(=C(C1=O)C)OC)C2CC(=CC(=CC(=CC(=CC3=CC=C(C=C3)[N+](=O)[O-])C)C)C)CO2
• Canonical SMILES: CC1=C(OC(=C(C1=O)C)OC)C2CC(=CC(=CC(=CC(=CC3=CC=C(C=C3)[N+](=O)[O-])C)C)C)CO2
• Appearance: Orange solid
• Reference: New antibiotics produced by Streptoverticillium orinoci, n. sp. Cassinelli, G. et al. Arch. Mikrobiol. 1967, 55, 358.
• PubChem Compound: 6382650
• Last Modified: Sep 16 2023